Cas no 12002-39-0 (Sitosterols)

• Product Name: Sitosterols
• CAS No: 12002-39-0
• MF: C₂₉H₅₂O
• MW: 416.722589492798
• CID: 169569
• Update Time: 2023-08-03

Sitosterols Chemical and Physical Properties

Names and Identifiers

• Sitosterols
• Poriferastan-3beta-ol
• Cytellin
• Sitosterols [NF]
• 24-Ethyl-5-cholesten-3beta-ol

• Inchi： 1S/C29H52O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-27,30H,7-18H2,1-6H3/t20-,21+,22?,23+,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： LGJMUZUPVCAVPU-ANOYILKDSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@H](CC)C(C)C)CC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 583
• Topological Polar Surface Area: 20.2